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Compound of Interest

O-Desacetyl-N-desmethyl
Compound Name:
Diltiazem-d3

Cat. No.: B15622533

An In-Depth Technical Guide to O-Desacetyl-N-desmethyl Diltiazem-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diltiazem is a calcium channel blocker widely prescribed for the management of hypertension,
angina pectoris, and certain cardiac arrhythmias. Its therapeutic effects are attributed not only
to the parent drug but also to its active metabolites. The biotransformation of diltiazem is
extensive and complex, involving several metabolic pathways, primarily deacetylation and N-
demethylation, which are mediated by cytochrome P450 enzymes.

One of the key metabolites in this pathway is O-Desacetyl-N-desmethyl Diltiazem. The stable
isotope-labeled variant, O-Desacetyl-N-desmethyl Diltiazem-d3, serves as a critical tool in
pharmacokinetic and metabolic studies. Its primary application is as an internal standard in
bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), to ensure
accurate quantification of the non-labeled metabolite in biological matrices. This technical guide
provides a comprehensive overview of the available data, experimental protocols, and
metabolic context for O-Desacetyl-N-desmethyl Diltiazem-d3.

While a specific, universally recognized CAS number for O-Desacetyl-N-desmethyl
Diltiazem-d3 is not consistently published in public databases, the non-deuterated form is
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identified by CAS number 81353-09-5[1][2][3]. Deuterated standards are often synthesized for
specific research purposes and may be cataloged by individual chemical suppliers.

Physicochemical Data

The fundamental properties of O-Desacetyl-N-desmethyl Diltiazem and its deuterated analog
are summarized below. This data is essential for the preparation of standards and the
interpretation of analytical results.

O-Desacetyl-N-desmethyl O-Desacetyl-N-desmethyl

Property L .
Diltiazem Diltiazem-d3
CAS Number 81353-09-5[1][2][3] Not consistently available
Molecular Formula C19H22N203S[1] C19H10D3N203S
Molecular Weight 358.45 g/mol [1] Approx. 361.47 g/mol
Deacetyl N-Monodesmethyl Deuterated Deacetyl N-
Synonyms . -
Diltiazem[1] Monodesmethyl Diltiazem
Physical Form Pale Yellow Solid[1] Not specified, likely a solid
) ) 134-136°C (decomposes)[1][2] -
Melting Point 3] Not specified
Storage Temperature -20°C[1] -20°C (recommended)

Metabolic Pathway of Diltiazem

Diltiazem undergoes extensive first-pass metabolism in the liver. The primary metabolic routes
are deacetylation, N-demethylation, and O-demethylation. O-Desacetyl-N-desmethyl Diltiazem
is formed through a combination of these pathways. The following diagram illustrates the major
metabolic transformations of diltiazem.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.derpharmachemica.com/pharma-chemica/hplc-method-development-for-the-simultaneous-determination-and-validation-of-diltiazem-hydrochloride-and-its-major-metab.pdf
https://www.chemsrc.com/en/cas/81353-09-5_248588.html
https://pubmed.ncbi.nlm.nih.gov/14648609/
https://www.derpharmachemica.com/pharma-chemica/hplc-method-development-for-the-simultaneous-determination-and-validation-of-diltiazem-hydrochloride-and-its-major-metab.pdf
https://www.chemsrc.com/en/cas/81353-09-5_248588.html
https://pubmed.ncbi.nlm.nih.gov/14648609/
https://www.derpharmachemica.com/pharma-chemica/hplc-method-development-for-the-simultaneous-determination-and-validation-of-diltiazem-hydrochloride-and-its-major-metab.pdf
https://www.derpharmachemica.com/pharma-chemica/hplc-method-development-for-the-simultaneous-determination-and-validation-of-diltiazem-hydrochloride-and-its-major-metab.pdf
https://www.derpharmachemica.com/pharma-chemica/hplc-method-development-for-the-simultaneous-determination-and-validation-of-diltiazem-hydrochloride-and-its-major-metab.pdf
https://www.derpharmachemica.com/pharma-chemica/hplc-method-development-for-the-simultaneous-determination-and-validation-of-diltiazem-hydrochloride-and-its-major-metab.pdf
https://www.derpharmachemica.com/pharma-chemica/hplc-method-development-for-the-simultaneous-determination-and-validation-of-diltiazem-hydrochloride-and-its-major-metab.pdf
https://www.chemsrc.com/en/cas/81353-09-5_248588.html
https://pubmed.ncbi.nlm.nih.gov/14648609/
https://www.derpharmachemica.com/pharma-chemica/hplc-method-development-for-the-simultaneous-determination-and-validation-of-diltiazem-hydrochloride-and-its-major-metab.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Metabolic Pathway of Diltiazem

; N-desmethyl Diltiazem Deacetylation
(Metabolite A)

( - »{ O-Desacetyl-N-desmethyl
Diltiazem =|\ Diltiazem ]

=( O-desacetyl Diltiaze
(Metabolite B)

Deacetylation

] N-demethylation
m

Click to download full resolution via product page

Metabolic conversion of Diltiazem to its primary metabolites.

Experimental Protocols

The quantification of diltiazem and its metabolites in biological fluids is typically achieved using
high-performance liquid chromatography coupled with tandem mass spectrometry (LC-
MS/MS). The use of a stable isotope-labeled internal standard, such as O-Desacetyl-N-
desmethyl Diltiazem-d3, is crucial for correcting matrix effects and variability in sample
processing and instrument response.

Protocol: Quantification of Diltiazem Metabolites in
Human Plasma by LC-MS/MS

This protocol is a representative example compiled from established methods for the analysis
of diltiazem and its metabolites.[4][5][6][7][8]

1. Sample Preparation (Solid Phase Extraction)

e To 1 mL of human plasma, add an internal standard working solution containing O-
Desacetyl-N-desmethyl Diltiazem-d3.

e Vortex the sample for 30 seconds.

e Load the sample onto a C18 solid-phase extraction (SPE) cartridge that has been pre-
conditioned with methanol and equilibrated with water.
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Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove
interferences.

Elute the analytes with an appropriate volume of a strong organic solvent (e.g., methanol or
acetonitrile).

Evaporate the eluate to dryness under a stream of nitrogen at approximately 40°C.

Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

. Chromatographic Conditions

HPLC System: A high-performance or ultra-high-performance liquid chromatography system.

Column: A reverse-phase C18 or C8 column (e.g., 100 mm x 2.1 mm, 1.7 pum particle size) is
commonly used.[6][8]

Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.g., 10
mM ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).[6][8]

Flow Rate: Typically in the range of 0.2-0.6 mL/min.[6][7][8]

Column Temperature: Maintained at a constant temperature, for instance, 40°C.

Injection Volume: 5-20 L.

. Mass Spectrometric Conditions

Mass Spectrometer: A triple quadrupole mass spectrometer.

lonization Source: Electrospray lonization (ESI) in positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions must be optimized for
diltiazem, its metabolites (including O-Desacetyl-N-desmethyl Diltiazem), and the deuterated
internal standard. For example:
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o Diltiazem: m/z 415.1 - 178.1[7]
o N-desmethyl Diltiazem: m/z 401.1 - 150.0[7]
o O-desacetyl Diltiazem: m/z 373.2 — 108.9[7]

o The transition for O-Desacetyl-N-desmethyl Diltiazem would be determined based on its
parent mass (approx. 359.1 m/z), and its d3-labeled counterpart would be monitored at a
mass shift of +3 Da.

The following diagram outlines the general workflow for this analytical method.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://ijpsr.com/?action=download_pdf&postid=58820
https://ijpsr.com/?action=download_pdf&postid=58820
https://ijpsr.com/?action=download_pdf&postid=58820
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratgry

Check Availability & Pricing

Bioanalytical Workflow for Diltiazem Metabolite Quantification
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General workflow for the LC-MS/MS analysis of plasma samples.
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Application of the Deuterated Standard

The core utility of O-Desacetyl-N-desmethyl Diltiazem-d3 is its role as an internal standard
(IS) in quantitative mass spectrometry.[9] An ideal internal standard co-elutes with the analyte
of interest and experiences similar ionization and matrix effects, but is distinguishable by its
mass. The stable isotope-labeled (SIL) internal standard is considered the gold standard for

this purpose.

The relationship between the analyte and the SIL-IS in achieving accurate quantification is

depicted below.

Principle of Stable Isotope Labeled Internal Standard
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Use of a SIL-IS to correct for variability and ensure accuracy.

Conclusion

O-Desacetyl-N-desmethyl Diltiazem-d3 is an indispensable tool for researchers in
pharmacology and drug development. Its use as an internal standard enables the robust and
accurate quantification of a key diltiazem metabolite, facilitating reliable pharmacokinetic
assessments and bioequivalence studies. While a universal CAS number for this deuterated
compound remains elusive in public databases, its availability from specialized chemical
suppliers underscores its importance in modern bioanalysis. The protocols and pathways
detailed in this guide provide a foundational understanding for its application in a research
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [O-Desacetyl-N-desmethyl Diltiazem-d3 CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622533#0-desacetyl-n-desmethyl-diltiazem-d3-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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